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Compound of Interest

Compound Name: (S)-1-Phenylpropan-2-ol

Cat. No.: B073261 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of (S)-1-Phenylpropan-2-ol, ensuring compliance with safety protocols and regulatory

requirements. This information is intended for researchers, scientists, and drug development

professionals familiar with laboratory settings.

Essential Safety and Handling Precautions
Before handling (S)-1-Phenylpropan-2-ol, it is crucial to be aware of its hazards and take

appropriate safety measures. The substance is a combustible liquid that can cause skin, eye,

and respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE) and Handling:

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[2]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[2]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to

avoid inhaling vapors.[2][4]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[4][5]
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Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[5]

Chemical and Physical Properties
Understanding the properties of (S)-1-Phenylpropan-2-ol is fundamental to its safe handling

and disposal.

Property Value

CAS Number 1517-68-6[1]

Molecular Formula C₉H₁₂O[1][6]

Molecular Weight 136.19 g/mol [1][6]

Appearance Colorless liquid[7]

Boiling Point 219-221 °C (at 760 mmHg)[8]

Flash Point 85 °C (185 °F) - Closed Cup[6][8]

Density Approximately 0.99 g/mL at 20-25 °C[6][7][8]

Step-by-Step Disposal Protocol
The disposal of (S)-1-Phenylpropan-2-ol must comply with federal, state, and local regulations

for hazardous waste.[9][10] The U.S. Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[11][12]

Step 1: Waste Characterization

Identify as Hazardous Waste: Due to its combustibility and irritant properties, (S)-1-
Phenylpropan-2-ol and materials contaminated with it should be treated as hazardous

waste.[1][3][13] Generators are responsible for making this determination.[14][15]

Step 2: Segregation and Collection

Separate Waste Streams: Do not mix (S)-1-Phenylpropan-2-ol waste with non-hazardous

waste. It should be collected in a dedicated, compatible waste container.
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Container Requirements: Use a clean, leak-proof container with a secure screw-top cap. The

container must be in good condition and compatible with the chemical.[9]

Step 3: Labeling

Properly Label the Container: The waste container must be clearly labeled with the words

"Hazardous Waste."[9][16]

Include Contents: The label must also clearly identify the contents, i.e., "(S)-1-
Phenylpropan-2-ol," and indicate the associated hazards (e.g., "Combustible," "Irritant").

Step 4: On-Site Storage

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated

secondary containment area, away from ignition sources and incompatible materials.[2][5]

Storage Time Limits: Adhere to the storage time limits for hazardous waste, which vary

based on your facility's generator status (e.g., Large Quantity Generator or Small Quantity

Generator).[9][16]

Step 5: Arrange for Professional Disposal

Engage a Certified Vendor: Disposal must be handled by a licensed hazardous waste

disposal company.[9] These companies are equipped to transport and process chemical

waste in accordance with all regulations.

Do Not Dispose Down the Drain: Never pour (S)-1-Phenylpropan-2-ol or other chemical

waste down the sink or into the environment.[17]

Step 6: Documentation and Record-Keeping

Hazardous Waste Manifest: For off-site disposal, the waste must be accompanied by a

hazardous waste manifest.[9][14] This document tracks the waste from its point of generation

to its final disposal facility ("cradle-to-grave").[12][18]
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Retain Records: Keep copies of all manifests and other disposal records as required by

regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (S)-1-Phenylpropan-2-ol.
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Caption: Workflow for the safe disposal of (S)-1-Phenylpropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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